Cas no 74784-45-5 (Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide)

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide structure

74784-45-5 structure

Product Name:Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide

CAS No:74784-45-5

MF:C₂₁H₃₀N₇O₁₇P₃

MW:746.427049160004

CID:557126

PubChem ID:57369863

Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide Chemical and Physical Properties

Names and Identifiers

- β-NADPH-D
- NADPH-D
- β-NADPH-D Discontin
- β-NADPH-DDiscontinued
- 1-Dimethylamino-4-trimethylsilylbenzene
- 5'-ester with (4S)-1,...
- 5'-ester with (4S)-1,4-dihydro-1-b-D-ribofuranosyl-3
- 5'-ester with (4S)-1,4-dihydro-1-b-D-ribofuranosyl-3-pyridine-4-d-carboxamide
- Adenosine5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'&reg
- Me3SiC6H4-p-NMe2
- N,N-dimethyl-4-trimethylsilanyl-aniline
- p-Dimethylaminophenyltrimethylsilane
- [(S)-4-d]NADPH
- [(S)-4- 2H]NADPH
- Adenosine, 2'-phosphate 5'-pyrophosphate, 5'-ester with 1,4-dihydro-1-β-D-ribofuranosylnicotin-4α-d-amide (7CI)
- Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d- carboxamide, (S)-
- Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide
- [[(2R,4S,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,4S,5R)-5-[(4S)-3-carbamoyl-4-deuterio-4H-pyridin-1-yl]-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
- lifitegrast impurity T
- 1,1',1''-Phosphinylidynetrisaziridine-d12
- Aphoxide-d12
- APO-d12
- ENT 24915-d12
- N,N',N''-Tri-1,2-ethanediylphosphoric TriaMide-d12
- NSC 9717-d12
- 74784-45-5
- ?-NADPH-D
- Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with 1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide, (S)-
- Adenosine, 2'-phosphate 5'-pyrophosphate, 5'-ester with 1,4-dihydro-1-β-D-ribofuranosylnicotin-4α-d-amide (7CI)
- [(S)-4-2H]NADPH
- [(S)-4-d]NADPH
- Inchi： 1S/C21H30N7O17P3/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32/h1,3-4,7-8,10-11,13-16,20-21,29-31H,2,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i2D/t2?,10-,11-,13-,14-,15-,16-,20-,21-
- InChI Key： ACFIXJIJDZMPPO-FNCXJVNDSA-N
- SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=CC([2H])C(C(N)=O)=C3)O2)O)O)[C@H]1O

Computed Properties

Exact Mass: 746.09700
Monoisotopic Mass: 746.09738025g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 48
Rotatable Bond Count: 13
Complexity: 1410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -6.8
Topological Polar Surface Area: 364Å²

Experimental Properties

Density: 2.287
Boiling Point: 1175.129°C at 760 mmHg
Flash Point: 664.494°C
Refractive Index: 1.849
PSA: 393.58000
LogP: -1.35000

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide Security Information

Storage Condition：-20°C

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5'-ester with (4S)-1,4-dihydro-1-β-D-ribofuranosyl-3-pyridine-4-d-carboxamide Production Method

Production Method 1

1184-16-3

74784-45-5

Reaction Conditions

1.1R:D-Glucose, C:37250-50-3, S:H2O, 1 h, 30°C

Reference

: Kinetic and solvent isotope effects on biotransformation of aromatic amino acids and their derivatives

By Kanska, Marianna et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2016, 59(14), 627-634

Production Method 2

53-59-8

74784-45-5

Reaction Conditions

1.1R:D2O, R:Cleland's reagent, R:N(CH2CH2OH)3, R:NaOD, S:H2O, 4 h, rt, pH 8.9

Reference

: Cofactor mobility determines reaction outcome in the IMPDH and GMPR (β-α)8 barrel enzymes

By Patton, Gregory C. et al, Nature Chemical Biology, 2011, 7(12), 950-958

Production Method 3

53-59-8

74784-45-5

Reaction Conditions

1.1R:C:9028-53-9, S:H2O, 1 h, 37°C, pH 8

Reference

: Biosynthesis of acaterin: Mechanism of the reaction catalyzed by dehydroacaterin reductase

By Nakano, Sayaka et al, Bioorganic & Medicinal Chemistry, 2006, 14(18), 6404-6408

Production Method 4

53-57-6

74784-45-5

80443-35-2

Reaction Conditions

1.1R:C:37250-50-3, 8 h, 37°C, pH 8; 10 min, 60°C

Reference

: Functional characterization of rose phenylacetaldehyde reductase (PAR), an enzyme involved in the biosynthesis of the scent compound 2-phenylethanol

By Chen, Xiao-Min et al, Journal of Plant Physiology, 2011, 168(2), 88-95

Production Method 5

53-59-8

74784-45-5

Reaction Conditions

1.1R:R:NaHCO3, C:9028-53-9, S:H2O, rt, pH 7.5

Reference

: Substrate selectivity of an isolated enoyl reductase catalytic domain from an iterative highly reducing fungal polyketide synthase reveals key components of programming

By Roberts, Douglas M. et al, Chemical Science, 2017, 8(2), 1116-1126

Production Method 6

53-59-8

74784-45-5

Reaction Conditions

1.1R:C:9028-53-9

Reference

: α-Secondary Isotope Effects as Probes of "Tunneling-Ready" Configurations in Enzymatic H-Tunneling: Insight from Environmentally Coupled Tunneling Models

By Pudney, Christopher R. et al, Journal of the American Chemical Society, 2006, 128(43), 14053-14058